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Compound of Interest

Compound Name: Helvolinic acid

Cat. No.: B15622964 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Helvolinic acid, a derivative of the

fungal metabolite Helvolic acid. This document consolidates key chemical data, biological

activities, and detailed experimental methodologies relevant to the study and potential

application of this compound in drug discovery and development.

Core Chemical and Physical Data
Helvolinic acid is a hydrolyzed product and a known derivative of Helvolic acid, a fusidane-

type nortriterpenoid antibiotic. While Helvolic acid is more extensively characterized, the distinct

properties of its derivatives are of significant interest for structure-activity relationship (SAR)

studies.

Below is a summary of the key identifiers and molecular properties for both Helvolic acid and

Helvolinic acid.

Property Helvolic Acid Helvolinic Acid

CAS Number 29400-42-8[1] 10072-61-4

Molecular Formula C₃₃H₄₄O₈[1] C₃₁H₄₂O₇

Molecular Weight 568.7 g/mol [1] 526.66 g/mol

Synonyms Fumigacin -
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Biological Activity: Antibacterial Properties
Helvolic acid and its derivatives are known for their antibacterial activity, primarily against

Gram-positive bacteria.[1] The mechanism of action involves the inhibition of protein

biosynthesis. The following table summarizes the Minimum Inhibitory Concentration (MIC)

values of Helvolic acid and its derivatives against various bacterial strains, providing a

comparative view of their potency.
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Compound Test Organism MIC (µg/mL) Reference

Helvolic acid
Staphylococcus

aureus
16-32 [2]

Helvolinic acid
Staphylococcus

aureus
1 [1][3]

6-deacetoxy-helvolic

acid

Staphylococcus

aureus
4 [1][3]

Sarocladilactone B
Staphylococcus

aureus
4 [1][3]

1,2-dihydrohelvolic

acid

Staphylococcus

aureus
- [1][3]

16-O-propionyl-16-O-

deacetylhelvolic acid

Streptococcus

agalactiae
16 [4]

6-O-propionyl-6-O-

deacetylhelvolic acid

Streptococcus

agalactiae
2 [4]

Helvolic acid
Streptococcus

agalactiae
8 [4]

Helvolic acid Bacillus subtilis 16-32 [2]

Helvolic acid Micrococcus luteus -

Helvolic acid
Ralstonia

solanacearum
16-32 [2]

Helvolic acid

Xanthomonas

campestris pv.

vesicatoria

16-32 [2]

Biosynthesis of Helvolic Acid
The biosynthesis of Helvolic acid from the precursor (3S)-2,3-oxidosqualene is a multi-step

enzymatic process. Understanding this pathway is crucial for potential bioengineering efforts to
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produce novel derivatives. The pathway involves a series of oxidations, acetylations, and

rearrangements catalyzed by specific enzymes.

Starting Precursor

Enzymatic Conversions

Intermediates Final Product

(3S)-2,3-Oxidosqualene Protosta-17(20)Z,24-dien-3β-ol HelA

HelA
(Oxidosqualene cyclase)

HelB1/HelB2
(Cytochrome P450)

HelD2
(Acyltransferase)

HelB4
(Cytochrome P450)

HelC
(Short-chain dehydrogenase/reductase)

HelB3, HelD1, HelE
(Further modifications)

Oxidized Intermediate
 HelB1/HelB2

16-OH Acetylated Intermediate
 HelD2

C-21 Oxidized Intermediate
 HelB4

Fusidane Skeleton
 HelC

Helvolic Acid HelB3, HelD1, HelE
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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